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Compound of Interest

Compound Name: Methyl-Dodovisate A

Cat. No.: B1181257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl-Dodovisate A, a clerodane diterpenoid isolated from the plant Dodonaea viscosa, has

garnered attention for its potential as an anticancer agent. Preliminary studies suggest that this

natural product exhibits cytotoxic and pro-apoptotic effects, particularly against colorectal

cancer cells. However, a critical assessment of the reproducibility of these findings is hampered

by a notable lack of studies utilizing the purified compound. This guide provides a

comprehensive comparison of the available data, highlights the current limitations in assessing

reproducibility, and offers standardized protocols to facilitate future comparative studies.

Comparative Analysis of Biological Activity
Current research on the biological activity of Methyl-Dodovisate A is primarily based on

studies of Dodonaea viscosa extracts, which contain a mixture of compounds, including

Methyl-Dodovisate A. This presents a significant challenge in attributing specific activities to

the compound itself and in comparing quantitative data across different studies.

Cytotoxicity in Colorectal Cancer Cell Lines
The most frequently reported biological activity of materials containing Methyl-Dodovisate A is

cytotoxicity against colorectal cancer cell lines. Research on a hydroethanolic extract of D.

viscosa demonstrated cell death-inducing effects on SW480 and SW620 colorectal cancer

cells. The cytotoxic effect is associated with the induction of apoptosis[1].
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Extract/Compound Cell Line IC50 Value Reference

D. viscosa

hydroethanolic extract
SW480 37.0 ± 1.58 µg/mL [1]

D. viscosa

hydroethanolic extract
SW620 28.2 ± 1.69 µg/mL [1]

Purified Methyl-

Dodovisate A
- Data not available -

Note: The lack of IC50 values for purified Methyl-Dodovisate A makes direct comparisons and

reproducibility assessments challenging. Future studies should focus on isolating the

compound and determining its specific cytotoxic profile.

Mechanism of Action: Induction of Apoptosis
The cytotoxic effects of D. viscosa extracts containing Methyl-Dodovisate A are believed to be

mediated through the induction of apoptosis, or programmed cell death[1]. The proposed

mechanism involves the intrinsic mitochondrial pathway, a key cascade in cellular self-

destruction.

Key Molecular Events:
Activation of p53: The tumor suppressor protein p53 is a critical regulator of the cell cycle

and apoptosis. Studies on D. viscosa extracts have shown an increase in p53 levels in

treated cancer cells, suggesting its involvement in the apoptotic response[1].

Caspase-3 Activation: Caspases are a family of protease enzymes that play an essential role

in the execution phase of apoptosis. Increased levels of caspase-3, an executioner caspase,

have been observed in colorectal cancer cells treated with D. viscosa extracts, indicating the

activation of the apoptotic cascade[1].

The proposed signaling pathway for Methyl-Dodovisate A-induced apoptosis is illustrated

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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